Cas no 441774-57-8 (1-(prop-2-en-1-yl)cyclopentylmethanol)

• Product Name: 1-(prop-2-en-1-yl)cyclopentylmethanol
• CAS No: 441774-57-8
• MDL: MFCD30071546
• CID: 4651728
• PubChem ID: 59913137
• Update Time: 2025-06-26

1-(prop-2-en-1-yl)cyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-en-1-yl)cyclopentylmethanol

• MDL： MFCD30071546

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1-(prop-2-en-1-yl)cyclopentylmethanol

Introduction to 1-(prop-2-en-1-yl)cyclopentylmethanol (CAS No. 441774-57-8)

1-(prop-2-en-1-yl)cyclopentylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 441774-57-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentyl ring substituted with an allyl group and a hydroxymethyl moiety, has garnered attention due to its structural uniqueness and potential biological activities. The combination of a rigid cyclopentane core with a flexible allyl side chain makes it a versatile scaffold for drug discovery and material science applications.

The structural motif of 1-(prop-2-en-1-yl)cyclopentylmethanol is particularly intriguing because it merges elements that are known to interact favorably with biological targets. The cyclopentyl ring, a common pharmacophore in medicinal chemistry, contributes to the compound's stability and lipophilicity, while the allyl group introduces reactivity and the potential for further functionalization. This balance makes it an attractive candidate for designing novel therapeutic agents.

In recent years, there has been growing interest in cyclopentane derivatives due to their reported bioactivity across various therapeutic areas. Studies have shown that compounds containing the cyclopentyl scaffold exhibit properties such as improved solubility, reduced metabolic clearance, and enhanced binding affinity to biological receptors. The presence of the hydroxymethyl group in 1-(prop-2-en-1-yl)cyclopentylmethanol further enhances its potential as a pharmacological tool by allowing for hydrogen bonding interactions.

One of the most compelling aspects of 1-(prop-2-en-1-yl)cyclopentylmethanol is its potential application in the development of small-molecule drugs. Researchers have been exploring its utility as a precursor in synthesizing more complex molecules with targeted biological effects. For instance, modifications of this compound have led to the discovery of novel inhibitors and agonists for enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions.

The allyl group in 1-(prop-2-en-1-yl)cyclopentylmethanol provides a handle for further chemical transformations, enabling the synthesis of derivatives with tailored properties. This reactivity has been exploited in various synthetic pathways, including cross-coupling reactions that introduce new functional groups or linkages. Such modifications can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound, making it more suitable for specific therapeutic applications.

Recent advancements in computational chemistry have also highlighted the importance of 1-(prop-2-en-1-yl)cyclopentylmethanol as a building block for drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through multiple binding modes, enhancing its potential as a lead compound. These insights have guided experimental efforts toward optimizing its structure and improving its biological activity.

The synthesis of 1-(prop-2-en-1-yl)cyclopentylmethanol itself is an area of active research. Efficient synthetic routes have been developed that leverage modern catalytic methods to produce this compound in high yield and purity. These methods often involve palladium-catalyzed cross-coupling reactions or organometallic transformations that are well-suited for constructing complex organic molecules.

In conclusion, 1-(prop-2-en-1-yl)cyclopentylmethanol (CAS No. 441774-57-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its cyclopentyl core, allyl side chain, and hydroxymethyl group collectively contribute to its versatility as a scaffold for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.